Cas no 61174-24-1 (Benzene, 1,3-dichloro-2-[(2-nitrophenyl)sulfonyl]-)

• Product Name: Benzene, 1,3-dichloro-2-[(2-nitrophenyl)sulfonyl]-
• CAS No: 61174-24-1
• MF: C₁₂H₇Cl₂NO₄S
• MW: 332.159280061722
• CID: 489621
• PubChem ID: 71398628
• Update Time: 2025-04-19

Benzene, 1,3-dichloro-2-[(2-nitrophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-dichloro-2-[(2-nitrophenyl)sulfonyl]-
• 1,3-dichloro-2-(2-nitrophenyl)sulfonylbenzene
• 1,3-Dichloro-2-(2-nitrobenzene-1-sulfonyl)benzene
• 61174-24-1
• DTXSID00820043

• Inchi： 1S/C12H7Cl2NO4S/c13-8-4-3-5-9(14)12(8)20(18,19)11-7-2-1-6-10(11)15(16)17/h1-7H
• InChI Key： IBBGVDRFZQUWOB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1S(C1C=CC=CC=1[N+](=O)[O-])(=O)=O)Cl

Computed Properties

• Exact Mass: 330.94741
• Monoisotopic Mass: 330.9472843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• PSA: 77.28